Cas no 31898-55-2 (4-Thiomorpholinamine,N-[[2-(5-nitro-2-thienyl)-4-thiazolyl]methylene]-)

• Product Name: 4-Thiomorpholinamine,N-[[2-(5-nitro-2-thienyl)-4-thiazolyl]methylene]-
• CAS No: 31898-55-2
• MF: C₁₂H₁₂N₄O₂S₃
• MW: 340.444277763367
• CID: 312916
• PubChem ID: 9568050
• Update Time: 2025-04-19

4-Thiomorpholinamine,N-[[2-(5-nitro-2-thienyl)-4-thiazolyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiomorpholinamine,N-[[2-(5-nitro-2-thienyl)-4-thiazolyl]methylene]-
• (E)-1-[2-(5-nitrothiophen-2-yl)-1,3-thiazol-4-yl]-N-thiomorpholin-4-ylmethanimine
• [2-(5-nitro-thiophen-2-yl)-thiazol-4-ylmethylene]-thiomorpholin-4-yl-amine
• 4-Thiomorpholinamine, N-((2-(5-nitro-2-thienyl)-4-thiazolyl)methylene)-
• AC1Q20DC
• AR-1G4815
• BRN 0566061
• LS-152753
• N-((2-(5-Nitro-2-thienyl)-4-thiazolyl)methylene)-4-thiomorpholinamine
• NSC304136
• 31898-55-2
• NSC 304136
• NSC-304136

• Inchi： 1S/C12H12N4O2S3/c17-16(18)11-2-1-10(21-11)12-14-9(8-20-12)7-13-15-3-5-19-6-4-15/h1-2,7-8H,3-6H2/b13-7+
• InChI Key： UAPKWJMIKHIXBN-NTUHNPAUSA-N
• SMILES： S1CCN(CC1)/N=C/C1=CSC(C2=CC=C([N+](=O)[O-])S2)=N1

Computed Properties

• Exact Mass: 340.01246
• Monoisotopic Mass: 340.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 595.6°C at 760 mmHg
• Flash Point: 314°C
• Refractive Index: 1.798
• PSA: 71.63
• LogP: 3.62360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes